Cas no 351324-53-3 (4-(1H-Imidazol-1-yl)-3-(trifluoromethyl)phenylamine hydrochloride)

4-(1H-Imidazol-1-yl)-3-(trifluoromethyl)phenylamine hydrochloride is a chemically synthesized organic compound featuring an imidazole moiety and a trifluoromethylphenylamine group. Its hydrochloride salt form enhances stability and solubility, making it suitable for various research and pharmaceutical applications. The presence of the trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the imidazole ring offers potential for coordination chemistry or biological activity modulation. This compound is particularly valuable in medicinal chemistry as a building block for drug discovery, especially in the development of small-molecule inhibitors or receptor-targeted agents. Its well-defined structure and purity ensure reproducibility in synthetic and biological studies.

4-(1H-Imidazol-1-yl)-3-(trifluoromethyl)phenylamine hydrochloride structure

351324-53-3 structure

Product Name:4-(1H-Imidazol-1-yl)-3-(trifluoromethyl)phenylamine hydrochloride

CAS No:351324-53-3

MF:C₁₀H₈F₃N₃

MW:227.185832023621

CID:2123338

Update Time:2025-05-26

4-(1H-Imidazol-1-yl)-3-(trifluoromethyl)phenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(1H-imidazol-1-yl)-3-(trifluoromethyl)benzamine
- 4-imidazolyl-3-(trifluoromethyl)phenylamine
- SBB072502
- BC4237781
- ST45028352
- T5830
- 4-(1H-Imidazol-1-yl)-3-(trifluoromethyl)benzenamine
- 4-(1H-Imidazol-1-yl)-3-(trifluoromethyl)phenylamine hydrochloride
- Inchi： 1S/C10H8F3N3/c11-10(12,13)8-5-7(14)1-2-9(8)16-4-3-15-6-16/h1-6H,14H2
- InChI Key： NFQIZPWJBUGGII-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=CC=1N1C=NC=C1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 244
XLogP3: 1.9
Topological Polar Surface Area: 43.8

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